Cas no 463337-59-9 (Pyrimidine, 4-chloro-2-(1,1-difluoroethyl)-)

• Product Name: Pyrimidine, 4-chloro-2-(1,1-difluoroethyl)-
• CAS No: 463337-59-9
• MF: C₆H₅ClF₂N₂
• MW: 178.57
• MDL: MFCD28672572
• CID: 5305851
• PubChem ID: 22180773
• Update Time: 2026-03-10

Pyrimidine, 4-chloro-2-(1,1-difluoroethyl)- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 4-chloro-2-(1,1-difluoroethyl)-
• 4-Chloro-2-(1,1-difluoroethyl)pyrimidine
• EN300-7430907
• PS-18911
• SCHEMBL2649999
• F89439
• Z3300729803
• MFCD28672572
• 463337-59-9

• MDL： MFCD28672572
• Inchi： 1S/C6H5ClF2N2/c1-6(8,9)5-10-3-2-4(7)11-5/h2-3H,1H3
• InChI Key： FWEWFQXXBHTFEL-UHFFFAOYSA-N
• SMILES： C1(C(F)(F)C)=NC=CC(Cl)=N1

Computed Properties

• Exact Mass: 178.0109322g/mol
• Monoisotopic Mass: 178.0109322g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 25.8Ų

Additional information on Pyrimidine, 4-chloro-2-(1,1-difluoroethyl)-

Recent Advances in the Study of Pyrimidine, 4-chloro-2-(1,1-difluoroethyl)- (CAS: 463337-59-9)

Pyrimidine derivatives have long been recognized for their significant role in medicinal chemistry, particularly in the development of pharmaceuticals targeting various diseases. Among these derivatives, 4-chloro-2-(1,1-difluoroethyl)-pyrimidine (CAS: 463337-59-9) has recently garnered attention due to its unique chemical properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the importance of 4-chloro-2-(1,1-difluoroethyl)-pyrimidine as a key intermediate in the synthesis of novel antiviral and anticancer agents. The compound's structural features, including the difluoroethyl group, contribute to its enhanced stability and bioavailability, making it a promising candidate for further pharmacological exploration. Researchers have employed advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, to efficiently produce this compound in high yields and purity.

In vitro and in vivo studies have demonstrated the compound's ability to inhibit specific enzymatic pathways involved in viral replication and cancer cell proliferation. For instance, a recent study published in the Journal of Medicinal Chemistry reported that derivatives of 4-chloro-2-(1,1-difluoroethyl)-pyrimidine exhibited potent inhibitory activity against RNA-dependent RNA polymerase (RdRp), a critical enzyme in the replication of several RNA viruses. These findings suggest that the compound could serve as a foundation for developing new antiviral therapies.

Furthermore, the compound's potential in oncology has been explored through its interaction with key signaling pathways, such as the PI3K/AKT/mTOR cascade. Preclinical trials have shown that 4-chloro-2-(1,1-difluoroethyl)-pyrimidine derivatives can induce apoptosis in cancer cells while sparing normal cells, indicating a favorable therapeutic window. These results underscore the compound's versatility and its potential to address unmet medical needs in both infectious diseases and oncology.

Despite these promising findings, challenges remain in optimizing the compound's pharmacokinetic and pharmacodynamic properties. Current research efforts are focused on structural modifications to enhance its efficacy and reduce potential off-target effects. Collaborative initiatives between academic institutions and pharmaceutical companies are underway to accelerate the translation of these discoveries into clinical applications.

In conclusion, 4-chloro-2-(1,1-difluoroethyl)-pyrimidine (CAS: 463337-59-9) represents a valuable scaffold in medicinal chemistry, with demonstrated potential in antiviral and anticancer drug development. Continued research into its mechanisms of action and optimization of its chemical structure will be critical in unlocking its full therapeutic potential. This brief underscores the importance of ongoing interdisciplinary collaboration to advance the field and bring innovative treatments to patients.